N-(2-(methylsulfonyl)phenyl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide
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Description
N-(2-(methylsulfonyl)phenyl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide is a useful research compound. Its molecular formula is C17H20N2O5S3 and its molecular weight is 428.54. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antibacterial Activity
N-(2-(methylsulfonyl)phenyl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide has been explored for its potential in various scientific applications, particularly focusing on its synthesis methods and biological activities excluding drug use, dosage, and side effects. This compound's relevance spans from its role in the synthesis of complex organic structures to its antimicrobial properties.
Organic Synthesis
A study described a novel route to synthesize piperidine derivatives through intramolecular acylation, showcasing the compound's utility in producing complex organic molecules like piperidines, pyrrolizidines, and indolizidines, which are significant in the synthesis of natural products and potential medicinal compounds (Back & Nakajima, 2000).
Antibacterial Properties
Research has demonstrated the compound's efficacy as an antibacterial agent, specifically highlighting its activity against pathogens like Escherichia coli and Staphylococcus aureus. This suggests its potential use in developing new antibacterial treatments (Ajani et al., 2013).
Enzyme Inhibition
The compound has also been studied for its ability to inhibit membrane-bound phospholipase A2, an enzyme involved in the inflammatory process, indicating its potential application in treating inflammation-related diseases (Oinuma et al., 1991).
Anticancer Activity
Another area of research has focused on the compound's derivatives for their anti-breast cancer activity, suggesting a promising direction for the development of new cancer therapies (Al-Said et al., 2011).
Properties
IUPAC Name |
N-(2-methylsulfonylphenyl)-1-thiophen-2-ylsulfonylpiperidine-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O5S3/c1-26(21,22)15-9-3-2-7-13(15)18-17(20)14-8-4-5-11-19(14)27(23,24)16-10-6-12-25-16/h2-3,6-7,9-10,12,14H,4-5,8,11H2,1H3,(H,18,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDPUVVJNSDGTNR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=CC=C1NC(=O)C2CCCCN2S(=O)(=O)C3=CC=CS3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O5S3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.